![molecular formula C14H19ClN2O B3022128 2-Chloro-N-cyclohexyl-N-ethylnicotinamide CAS No. 1016760-14-7](/img/structure/B3022128.png)
2-Chloro-N-cyclohexyl-N-ethylnicotinamide
Description
The compound 2-Chloro-N-cyclohexyl-N-ethylnicotinamide is a derivative of nicotinamide, which is a form of vitamin B3. Nicotinamide derivatives are of significant interest due to their wide range of biological activities and applications in medicinal chemistry. The papers provided discuss various nicotinamide derivatives and their chemical properties, synthesis, and potential applications.
Synthesis Analysis
The synthesis of nicotinamide derivatives can involve various chemical reactions, as indicated by the studies on the formation of 2-chloroethyl alkylating intermediates during the degradation of nitrosoureas . Although the specific synthesis of 2-Chloro-N-cyclohexyl-N-ethylnicotinamide is not detailed in the provided papers, the synthesis of similar compounds typically involves the formation of amide bonds between the nicotinic acid derivative and the corresponding amines. The synthesis process can be optimized to yield significant quantities of the desired product, as seen in the synthesis of cobalt(II) 2-methylthionicotinate complexes with various N-heterocyclic ligands .
Molecular Structure Analysis
The molecular structure of nicotinamide derivatives is crucial for their chemical properties and biological activity. The paper on N-aryl-2-chloronicotinamides provides detailed insights into the supramolecular structures of these compounds . For instance, different substituents on the aryl group lead to various molecular conformations and intermolecular interactions, such as hydrogen bonding and pi-pi stacking, which can significantly influence the properties of the molecules.
Chemical Reactions Analysis
The chemical reactions involving nicotinamide derivatives can be complex, as demonstrated by the formation of 2-chloroethanol and other degradation products from nitrosoureas . These reactions can involve intermediates such as isocyanates and diazene hydroxides, which can further react to form a variety of products. Understanding these reactions is essential for the development of new drugs and for predicting the behavior of these compounds under physiological conditions.
Physical and Chemical Properties Analysis
The physical and chemical properties of nicotinamide derivatives are influenced by their molecular structure. For example, the presence of different substituents can affect the solubility, melting point, and reactivity of these compounds. The study on cobalt(II) 2-methylthionicotinate complexes highlights the importance of spectroscopic and magnetic properties in understanding the behavior of these complexes . Additionally, the antimicrobial activities of these complexes suggest that the physical and chemical properties of nicotinamide derivatives can be tailored to enhance their biological effectiveness.
properties
IUPAC Name |
2-chloro-N-cyclohexyl-N-ethylpyridine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O/c1-2-17(11-7-4-3-5-8-11)14(18)12-9-6-10-16-13(12)15/h6,9-11H,2-5,7-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TTZXCUFJHRKEPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCCCC1)C(=O)C2=C(N=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-cyclohexyl-N-ethylnicotinamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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